Cas no 851165-38-3 (9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester)
6-Chloro-9H-purine-9-carboxylic acid 1,1-dimethylethyl ester is a purine derivative with significant utility in organic synthesis and pharmaceutical research. This compound serves as a key intermediate in the preparation of nucleoside analogs and other bioactive molecules. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it advantageous for multi-step synthetic routes. Its chloro substituent at the 6-position provides a reactive site for further functionalization through cross-coupling or nucleophilic substitution reactions. The purine core structure offers inherent biological relevance, particularly in designing enzyme inhibitors or modified nucleic acids. This reagent demonstrates good solubility in common organic solvents while maintaining sufficient stability for storage and handling. Its well-defined reactivity profile enables precise control in complex molecular constructions.
851165-38-3 structure
Product Name:9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester
CAS No:851165-38-3
MF:C10H11ClN4O2
MW:254.67294049263
MDL:MFCD24466369
CID:4230560
PubChem ID:57326438
Update Time:2025-07-02
9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester
- 9-Boc-6-chloro-9H-purine
- 6-chloro-9-Boc purine
- MYJWAZOEDABXLW-UHFFFAOYSA-N
- Z1508689709
- 838-670-9
- BJB16538
- EN300-7427478
- CS-0458980
- AC6942
- tert-butyl 6-chloro-9H-purine-9-carboxylate
- SCHEMBL5106770
- SY059681
- 851165-38-3
- tert-butyl 6-chloropurine-9-carboxylate
- MFCD24466369
-
- MDL： MFCD24466369
- Inchi： 1S/C10H11ClN4O2/c1-10(2,3)17-9(16)15-5-14-6-7(11)12-4-13-8(6)15/h4-5H,1-3H3
- InChI Key： MYJWAZOEDABXLW-UHFFFAOYSA-N
- SMILES： N1C2C(=NC=NC=2Cl)N(C(OC(C)(C)C)=O)C=1
Computed Properties
- Exact Mass: 254.0570533Da
- Monoisotopic Mass: 254.0570533Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.9Ų
9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120351-5g |
9-Boc-6-chloro-9H-purine |
851165-38-3 | 95% | 5g |
$574 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY059681-5g |
9-Boc-6-chloro-9H-purine |
851165-38-3 | ≥95% | 5g |
¥5500.00 | 2025-04-12 | |
| Chemenu | CM120351-5g |
9-Boc-6-chloro-9H-purine |
851165-38-3 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D777026-5g |
9-Boc-6-chloro-9H-purine |
851165-38-3 | 95% | 5g |
$715 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY059681-5g |
9-Boc-6-chloro-9H-purine |
851165-38-3 | 95% | 5g |
￥4600.00 | 2023-09-15 | |
| Enamine | EN300-7427478-0.05g |
tert-butyl 6-chloro-9H-purine-9-carboxylate |
851165-38-3 | 95% | 0.05g |
$102.0 | 2024-05-24 | |
| Enamine | EN300-7427478-0.1g |
tert-butyl 6-chloro-9H-purine-9-carboxylate |
851165-38-3 | 95% | 0.1g |
$151.0 | 2024-05-24 | |
| Enamine | EN300-7427478-0.25g |
tert-butyl 6-chloro-9H-purine-9-carboxylate |
851165-38-3 | 95% | 0.25g |
$216.0 | 2024-05-24 | |
| Enamine | EN300-7427478-0.5g |
tert-butyl 6-chloro-9H-purine-9-carboxylate |
851165-38-3 | 95% | 0.5g |
$340.0 | 2024-05-24 | |
| Enamine | EN300-7427478-1.0g |
tert-butyl 6-chloro-9H-purine-9-carboxylate |
851165-38-3 | 95% | 1.0g |
$437.0 | 2024-05-24 |
9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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